
Personal protective equipment for handling (S)-
(+)-2-Pentanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-(+)-2-Pentanol

Cat. No.: B1587225 Get Quote

Essential Safety and Handling Guide for (S)-
(+)-2-Pentanol
(S)-(+)-2-Pentanol is a flammable liquid and vapor that requires careful handling to ensure

laboratory safety.[1][2] This guide provides essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals. Adherence to

these procedures is critical to minimize risks and ensure safe operational conduct.

Hazard Identification and Classification
(S)-(+)-2-Pentanol is classified as a hazardous chemical.[1] Key hazards include:

Flammable Liquid and Vapor: Category 3.[1][2]

Acute Inhalation Toxicity: Category 4, harmful if inhaled.[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3, may cause respiratory

irritation.[1][2]

Skin Irritation: May cause skin irritation.

Eye Irritation: Causes serious eye irritation.

Physicochemical Properties
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A summary of the key quantitative data for (S)-(+)-2-Pentanol is presented in the table below

for easy reference.

Property Value

Molecular Formula C5H12O

Molar Mass 88.15 g/mol [3]

Appearance Colorless liquid[3]

Density 0.812 g/cm³[3]

Boiling Point 119.3 °C (246.7 °F; 392.4 K)[3]

Melting Point -73 °C (-99 °F; 200 K)[3]

Flash Point 34 °C (93.2 °F)[2]

Solubility in Water 45 g/L[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (S)-(+)-2-Pentanol to
prevent exposure.
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PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may be necessary for

splash hazards.[4]

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure.[5] Gloves must be inspected

prior to use.[4]

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[5] A complete suit protecting

against chemicals and flame-retardant antistatic

protective clothing are recommended.[4]

Respiratory Protection

If engineering controls do not maintain airborne

concentrations below recommended exposure

limits, a full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges should be used.[4] For

emergencies or when concentrations are

unknown, a self-contained breathing apparatus

(SCBA) is required.[1][4]

Operational and Handling Workflow
The following diagram outlines the standard operating procedure for the safe handling of (S)-
(+)-2-Pentanol from receipt to disposal.
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Workflow for Handling (S)-(+)-2-Pentanol

Preparation

Handling & Experimentation

Storage Spill & Emergency Response

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Work in a Well-Ventilated Area (e.g., Fume Hood)

Proceed to Handling

Ground/Bond Container and Receiving Equipment

Use Non-Sparking Tools and Explosion-Proof Equipment

Keep Away from Heat, Sparks, and Open Flames

Store in a Tightly Closed Container

After Use

Evacuate Area and Remove Ignition Sources

In Case of Spill

Keep in a Cool, Dry, and Well-Ventilated Place

Store in a Flammables Area

Absorb Spill with Inert Material (Sand, Sawdust)

Collect and Place in a Suitable Container for Disposal

Dispose of Waste in Accordance with Local, Regional, and National Regulations

For Disposal

Do Not Empty into Drains

Click to download full resolution via product page
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Caption: This diagram illustrates the procedural workflow for the safe handling of (S)-(+)-2-
Pentanol.

Emergency Procedures
In Case of Fire: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant

foam to extinguish.[1][6] Water mist may be used to cool closed containers.[1]

Accidental Release: Remove all sources of ignition.[7] Absorb the spill with an inert material

such as sand, silica gel, or sawdust and place it in a suitable, closed container for disposal.

[1][7] Use spark-proof tools and explosion-proof equipment during cleanup.[1]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[1] It is imperative to consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[1] Do not empty (S)-(+)-2-Pentanol
into drains.[1] Contaminated absorbent material should be disposed of as hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (S)-(+)-2-
Pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587225#personal-protective-equipment-for-
handling-s-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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